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Compound of Interest

Compound Name: 1-Cyclohexylpropan-2-ol

Cat. No.: B15046462 Get Quote

For Immediate Implementation: A Guide to the Safe and Compliant Disposal of 1-
Cyclohexylpropan-2-ol

The proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel

and the protection of the environment. This guide provides detailed, step-by-step procedures

for the safe disposal of 1-Cyclohexylpropan-2-ol, a flammable alcohol. Adherence to these

protocols is essential for maintaining a safe and compliant research environment.

While specific safety data for 1-Cyclohexylpropan-2-ol is not readily available, data for a

closely related compound, 2-cyclohexyl-2-propanol, indicates that it is a combustible liquid that

can cause skin and eye irritation. Therefore, it is prudent to handle 1-Cyclohexylpropan-2-ol
as a hazardous substance, with disposal managed through a licensed waste contractor.[1]

Key Safety and Disposal Data
The following table summarizes the known and inferred safety data for 1-Cyclohexylpropan-2-
ol and its analogues. This information is critical for making informed decisions about handling

and disposal.
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Parameter Value/Information Source

Chemical Name 1-Cyclohexylpropan-2-ol -

CAS Number 76019-86-8 [2]

Molecular Formula C₉H₁₈O [2]

Hazard Classification
Assumed to be a

flammable/combustible liquid.

General classification for

similar alcohols.

Known Hazards (Analog)

Combustible liquid, Causes

skin irritation, Causes serious

eye irritation. (Data for 2-

cyclohexyl-2-propanol)

Flash Point (Analog)
57.78 °C (136.00 °F) (Data for

2-cyclohexylpropan-1-ol)
[3]

Disposal Recommendation
Treat as hazardous waste. Do

not dispose down the drain.
[1][3]

Experimental Protocol: Preparing 1-
Cyclohexylpropan-2-ol for Disposal
The following protocol outlines the necessary steps for the safe collection and packaging of 1-
Cyclohexylpropan-2-ol waste in a laboratory setting.

Materials:

Designated hazardous waste container (chemically compatible, e.g., high-density

polyethylene or metal)

Hazardous waste labels

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

Fume hood

Procedure:
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Designate a Waste Collection Area: Establish a specific, well-ventilated area within the

laboratory for the accumulation of hazardous waste, away from ignition sources.[3]

Select an Appropriate Waste Container: Use a container that is chemically resistant to

alcohols and has a secure, leak-proof lid. The container must be in good condition, free from

damage or deterioration.

Label the Waste Container: As soon as the first drop of waste is added, affix a hazardous

waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "1-Cyclohexylpropan-2-ol"

The accumulation start date

The associated hazards (e.g., Flammable/Combustible, Irritant)

Waste Accumulation:

Perform all waste transfers within a fume hood to minimize inhalation exposure.

Carefully pour the 1-Cyclohexylpropan-2-ol waste into the designated container.

Do not mix with incompatible waste streams such as strong oxidizing agents, acids, or

bases.[3]

Keep the waste container closed at all times, except when adding waste.

Container Full:

Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.

Securely fasten the lid.

Ensure the exterior of the container is clean and free of contamination.

Storage Pending Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

http://www.thegoodscentscompany.com/data/rw1003531.html
https://www.benchchem.com/product/b15046462?utm_src=pdf-body
https://www.benchchem.com/product/b15046462?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1003531.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15046462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the sealed and labeled container in the designated satellite accumulation area.

Arrange for pickup by a certified hazardous waste disposal service in a timely manner,

adhering to institutional and local regulations regarding storage time limits.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
Cyclohexylpropan-2-ol.
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Disposal Decision Workflow for 1-Cyclohexylpropan-2-ol

Start: 1-Cyclohexylpropan-2-ol waste generated

Identify Hazards
(Flammable, Irritant)

Is the waste hazardous?

Collect in a labeled,
compatible hazardous waste container

Yes

Do NOT dispose down the drain
or in regular trash

No (Precautionary Principle)

Segregate from
incompatible materials

Store in a designated Satellite
Accumulation Area

Contact Environmental Health & Safety (EHS)
or certified waste vendor for pickup

Proper Disposal by
Licensed Facility

Click to download full resolution via product page

Disposal Workflow Diagram
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Disclaimer: This information is intended as a guide and is based on general principles of

laboratory safety. Always consult your institution's specific safety protocols and the relevant

local, state, and federal regulations before handling or disposing of any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15046462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

